tert-Butyl 4-((5,6-dichloropyridin-3-yl)methoxy)-2,5-difluorobenzoate

• Molecular Formula: C17H15Cl2F2NO3
• Molecular Weight: 390.2 g/mol
• IUPAC Name: tert-butyl 4-[(5,6-dichloropyridin-3-yl)methoxy]-2,5-difluorobenzoate
• InChI: InChI=1S/C17H15Cl2F2NO3/c1-17(2,3)25-16(23)10-5-13(21)14(6-12(10)20)24-8-9-4-11(18)15(19)22-7-9/h4-7H,8H2,1-3H3
• InChI Key: ZIMGWIXKTKFTGB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CC(=C(C=C1F)OCC2=CC(=C(N=C2)Cl)Cl)F

Description

Tert-Butyl 4-((5,6-dichloropyridin-3-yl)methoxy)-2,5-difluorobenzoate is a useful research compound. Its molecular formula is C17H15Cl2F2NO3 and its molecular weight is 390.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of (5,6-dichloropyridin-3-yl)methanol (275 mg, 1.55 mmol) in DMSO (5 mL) were added tert-butyl 2,4,5-trifluorobenzoate (Preparation 97, 300 mg, 1.30 mmol), and potassium carbonate (535 mg, 3.88 mmol) and the mixture stirred for 18 hours at room temperature under a nitrogen atmosphere. Water (10 mL) was added and the mixture extracted with EtOAc (3×20 mL). The combined organics were washed with water (20 mL) and concentrated in vacuo to yield the title compound (490 mg, 96%).

Synthesis routes and methods II

Procedure details

Potassium carbonate (535 mg, 3.88 mmol) was added to a solution of tert-butyl 2,4,5-trifluorobenzoate (Preparation 10, 275 mg, 1.29 mmol) and (5,6-dichloropyridin-3-yl)methanol (241 mg, 1.36 mmol) in DMSO (5 mL). The reaction mixture was stirred at RT for 18 hours. After cooling the reaction mixture was quenched with water (25 mL) and extracted with ethyl acetate (2×50 mL). The combined organic layers were washed with water (2×100 mL) and dried over MgSO4, filtered and concentrated in vacuo to give 490 mg of the title compound in a quantitative yield. The crude compound was used without further purification.